![molecular formula C19H19N3O2 B5402762 1'-[(5-methylpyridin-3-yl)carbonyl]spiro[indole-3,4'-piperidin]-2(1H)-one](/img/structure/B5402762.png)
1'-[(5-methylpyridin-3-yl)carbonyl]spiro[indole-3,4'-piperidin]-2(1H)-one
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Overview
Description
1'-[(5-methylpyridin-3-yl)carbonyl]spiro[indole-3,4'-piperidin]-2(1H)-one, also known as SPI, is a synthetic compound that has shown promise in scientific research for its potential therapeutic effects.
Mechanism of Action
The exact mechanism of action of 1'-[(5-methylpyridin-3-yl)carbonyl]spiro[indole-3,4'-piperidin]-2(1H)-one is not fully understood, but it is believed to act as a modulator of various signaling pathways involved in cell growth and survival. This compound has been shown to inhibit the activity of AKT, a protein kinase that plays a key role in cell proliferation and survival. Additionally, this compound has been found to activate the AMPK pathway, which is involved in regulating energy metabolism and cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. In cancer research, this compound has been found to induce apoptosis (cell death) in cancer cells. In Alzheimer's disease research, this compound has been shown to reduce amyloid-beta levels and improve cognitive function. In depression research, this compound has been found to increase levels of serotonin and norepinephrine, two neurotransmitters involved in mood regulation.
Advantages and Limitations for Lab Experiments
One advantage of using 1'-[(5-methylpyridin-3-yl)carbonyl]spiro[indole-3,4'-piperidin]-2(1H)-one in lab experiments is its ability to selectively target cancer cells while sparing normal cells, making it a potentially safer alternative to conventional chemotherapy. However, the limitations of this compound include its relatively low solubility in water, which can make it difficult to administer in vivo, and its potential toxicity at high doses.
Future Directions
For research on 1'-[(5-methylpyridin-3-yl)carbonyl]spiro[indole-3,4'-piperidin]-2(1H)-one include its use in combination with other drugs, the development of more efficient synthesis methods, and further studies on its mechanism of action and potential applications in medicine.
Synthesis Methods
The synthesis of 1'-[(5-methylpyridin-3-yl)carbonyl]spiro[indole-3,4'-piperidin]-2(1H)-one involves the reaction of 5-methyl-3-pyridinecarboxylic acid with N-(2-chloroethyl)indoline-2-carboxamide, followed by cyclization with piperidine. The resulting compound is then subjected to spirocyclization with isatin to form this compound.
Scientific Research Applications
1'-[(5-methylpyridin-3-yl)carbonyl]spiro[indole-3,4'-piperidin]-2(1H)-one has been studied for its potential therapeutic effects in a variety of areas, including cancer, Alzheimer's disease, and depression. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. In Alzheimer's disease research, this compound has been found to improve cognitive function in animal models. In depression research, this compound has been shown to have antidepressant effects in animal models.
Properties
IUPAC Name |
1'-(5-methylpyridine-3-carbonyl)spiro[1H-indole-3,4'-piperidine]-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O2/c1-13-10-14(12-20-11-13)17(23)22-8-6-19(7-9-22)15-4-2-3-5-16(15)21-18(19)24/h2-5,10-12H,6-9H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBLZXWPNFCMNRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1)C(=O)N2CCC3(CC2)C4=CC=CC=C4NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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